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Compound of Interest

Compound Name: NHC-triphosphate tetraammonium

Cat. No.: B8195976

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with NHC-triphosphate
tetraammonium. The following procedures for handling and disposal are based on available
safety information for similar compounds and general laboratory best practices.

Disclaimer: A specific Safety Data Sheet (SDS) for NHC-triphosphate tetraammonium was
not available at the time of this writing. The related compound, NHC-triphosphate, is classified
as not a hazardous substance or mixture.[1] However, it is imperative to conduct a thorough
risk assessment before commencing any work.

Quantitative Data Summary

The following table summarizes the available quantitative data for NHC-triphosphate and its
tetraammonium salt.
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Property Value Source
Chemical Formula C9H28N7015P3 [2]
Molecular Weight 567.28 g/mol [2]

Not available for
CAS Number tetraammonium salt. (34973- [11[3]
27-8 for NHC-triphosphate)

Powder: 2 years at -20°C. In
Storage Conditions DMSO: 2 weeks at 4°C, 6 [2]
months at -80°C.

Solubility Soluble in water. [4]
Appearance Solid [4]
Purity 97.09% [4]

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step protocol is crucial for the safe handling of NHC-
triphosphate tetraammonium in a laboratory setting.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Wear nitrile or latex gloves. Change gloves immediately if they become
contaminated.

¢ Body Protection: A standard laboratory coat is required.

Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powdered form to avoid inhalation of any fine particles.

Handling Procedures
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e Preparation:

o Ensure the work area is clean and uncluttered.

o Have all necessary equipment and reagents readily available.

o Confirm the location of the nearest safety shower and eyewash station.
» Weighing and Aliquoting (Powder):

o Perform all weighing and aliquoting of the solid compound within a chemical fume hood or
a balance enclosure to minimize inhalation risk.

o Use a spatula to handle the powder. Avoid creating dust.
e Solution Preparation:
o When dissolving the compound, add the solvent to the solid slowly to prevent splashing.

o If the compound is being dissolved in an aqueous solution, be aware that the
tetraammonium salt will increase the ammonia concentration.

e General Handling:
o Avoid direct contact with skin and eyes.
o Do not eat, drink, or smoke in the laboratory.
o Wash hands thoroughly after handling the compound.

Disposal Plan

Proper disposal of NHC-triphosphate tetraammonium and its containers is essential to
ensure environmental safety and regulatory compliance.

Waste Segregation

e Solid Waste: Collect any unused solid NHC-triphosphate tetraammonium in a clearly
labeled, sealed container designated for non-hazardous chemical waste.
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Liquid Waste: Aqueous solutions of NHC-triphosphate tetraammonium should be collected
in a designated, sealed, and clearly labeled waste container for non-hazardous aqueous
waste.

Contaminated Materials: Dispose of contaminated gloves, weigh boats, and other disposable
materials in the solid chemical waste stream.

Disposal Procedure

Labeling: Ensure all waste containers are accurately labeled with the full chemical name
("NHC-triphosphate tetraammonium") and the appropriate waste category.

Storage: Store waste containers in a designated secondary containment area away from
incompatible materials.

Institutional Guidelines: Follow all local and institutional guidelines for chemical waste
disposal. Consult with your institution's Environmental Health and Safety (EHS) department
for specific procedures.

Experimental Workflow Visualization

The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of NHC-triphosphate tetraammonium.
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Caption: Safe handling and disposal workflow for NHC-triphosphate tetraammonium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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